Cas no 161972-25-4 (methyl 2-amino-3-{(tert-butoxy)carbonylamino}propanoate)

• Product Name: methyl 2-amino-3-{(tert-butoxy)carbonylamino}propanoate
• CAS No: 161972-25-4
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• MDL: MFCD24465720
• CID: 839730
• PubChem ID: 3442239
• Update Time: 2025-04-19

methyl 2-amino-3-{(tert-butoxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• 2-Amino-3-[(tert-butoxycarbonyl)amino]propionic acid methyl ester
• 3-(Boc-amino)-DL-alanine methyl ester
• Methyl 3-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-L-alaninate
• methyl 2-amino-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Alanine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester (9CI)
• methyl 2-amino-3-{(tert-butoxy)carbonylamino}propanoate

• MDL： MFCD24465720
• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(13)11-5-6(10)7(12)14-4/h6H,5,10H2,1-4H3,(H,11,13)/t6-/m0/s1
• InChI Key： AXLHVTKGDPVANO-LURJTMIESA-N
• SMILES： C(OC)(=O)[C@H](CNC(OC(C)(C)C)=O)N

Computed Properties

• Exact Mass: 218.127
• Monoisotopic Mass: 218.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives